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Compound of Interest

Compound Name: Heteroclitin E

Cat. No.: B15593623 Get Quote

Absence of a specific Safety Data Sheet (SDS) for Heteroclitin E necessitates a cautious

approach to its disposal. The following procedures are based on general best practices for

handling novel, biologically active compounds of plant origin with unknown hazard profiles.

Researchers, scientists, and drug development professionals must consult their institution's

Environmental Health and Safety (EHS) office for definitive guidance before proceeding with

any disposal method.

Heteroclitin E, a dibenzocyclooctadiene lignan isolated from Kadsura heteroclita, is a

biologically active compound.[1] While specific hazard data is not publicly available, its

classification as a bioactive compound warrants handling it as potentially hazardous waste. The

following guidelines are designed to provide essential safety and logistical information for its

disposal.

Summary of Key Information
Due to the lack of a specific SDS, quantitative data on the hazards of Heteroclitin E is

unavailable. The table below summarizes the known chemical properties and highlights the

missing safety data that would typically be found in an SDS.
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Property Data Source/Comment

Chemical Name Heteroclitin E -

CAS Number 140369-77-3 [2]

Molecular Formula C₂₇H₃₀O₉ [3]

Molecular Weight 498.52 g/mol [3]

Appearance Solid (assumed) Based on related compounds

Solubility

No specific data for Heteroclitin

E. A related compound,

Heteroclitin D, is soluble in

DMSO, chloroform,

dichloromethane, ethyl

acetate, and acetone.

Inferred from Heteroclitin D

Toxicity Data Not Available Crucial missing data

Ecotoxicity Data Not Available Crucial missing data

Flammability Data Not Available Crucial missing data

Reactivity Data Not Available Crucial missing data

Experimental Protocols: General Chemical Waste
Disposal
The following protocols are general guidelines for the disposal of chemical waste in a

laboratory setting and should be adapted for Heteroclitin E in consultation with your EHS

office.

Materials:

Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-

resistant gloves.

Designated hazardous waste container, compatible with the solvents used.
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Hazardous waste labels.

Spill containment materials.

Procedure for Disposing of Heteroclitin E Waste:

Segregation: All waste containing Heteroclitin E (e.g., unused solid compound, solutions,

contaminated consumables) must be segregated from general laboratory waste.

Containerization:

Collect all Heteroclitin E waste in a designated, leak-proof hazardous waste container.

Ensure the container is compatible with the chemical properties of the waste (e.g., if

dissolved in an organic solvent, use a solvent-compatible container).

Do not overfill the container; leave adequate headspace for expansion.

Labeling:

Clearly label the hazardous waste container with "Hazardous Waste" and the full chemical

name: "Heteroclitin E".

List all components of the waste mixture, including solvents and their approximate

concentrations.

Indicate the date when the waste was first added to the container.

Storage:

Store the sealed waste container in a designated satellite accumulation area.

Ensure the storage area is well-ventilated and away from incompatible chemicals.

Disposal Request:

Once the container is full or ready for disposal, contact your institution's EHS office to

arrange for a hazardous waste pickup.
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Follow all institutional procedures for waste manifest and pickup.

Empty Container Disposal:

Empty containers that held Heteroclitin E should be triple-rinsed with a suitable solvent.

The rinsate must be collected and disposed of as hazardous waste.

After triple-rinsing, the container can be disposed of as regular laboratory glass or plastic

waste, provided all labels are defaced.

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Heteroclitin E.
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Caption: Logical workflow for the proper disposal of Heteroclitin E.
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Disclaimer: This information is intended as a general guide and is not a substitute for a formal

Safety Data Sheet or the guidance of your institution's Environmental Health and Safety

department. The user is solely responsible for compliance with all applicable local, state, and

federal regulations regarding chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15593623?utm_src=pdf-custom-synthesis
https://www.evitachem.com/product/evt-12506195
https://labshake.com/product/527b4aba-9086-4071-9093-5f8aff0549ec/-Heteroclitin-E
https://file.medchemexpress.com/batch_PDF/HY-N12725/Heteroclitin-E-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b15593623#heteroclitin-e-proper-disposal-procedures
https://www.benchchem.com/product/b15593623#heteroclitin-e-proper-disposal-procedures
https://www.benchchem.com/product/b15593623#heteroclitin-e-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15593623?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15593623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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